Cas no 2229389-58-4 (2-(2,5-dimethyl-1H-pyrrol-3-yl)ethanimidamide)

• Product Name: 2-(2,5-dimethyl-1H-pyrrol-3-yl)ethanimidamide
• CAS No: 2229389-58-4
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 5856730
• PubChem ID: 165977539
• Update Time: 2025-05-26

2-(2,5-dimethyl-1H-pyrrol-3-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethyl-1H-pyrrol-3-yl)ethanimidamide
• 2229389-58-4
• EN300-1746000

• Inchi： 1S/C8H13N3/c1-5-3-7(4-8(9)10)6(2)11-5/h3,11H,4H2,1-2H3,(H3,9,10)
• InChI Key： UGOQTOIIHUZINA-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(CC(=N)N)=C1C

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 65.7Ų

Additional information on 2-(2,5-dimethyl-1H-pyrrol-3-yl)ethanimidamide

Professional Introduction to Compound with CAS No. 2229389-58-4 and Product Name: 2-(2,5-dimethyl-1H-pyrrol-3-yl)ethanimidamide

The compound identified by the CAS number 2229389-58-4 and the product name 2-(2,5-dimethyl-1H-pyrrol-3-yl)ethanimidamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates a pyrrole moiety, which is a key feature contributing to its unique chemical and pharmacological properties.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrrole-based compounds. The presence of the 2,5-dimethyl-1H-pyrrol-3-yl substituent in the molecule enhances its stability and reactivity, making it a valuable scaffold for drug design. This particular derivative has been studied for its interactions with various biological targets, including enzymes and receptors involved in metabolic pathways. The ethanimidamide group further contributes to the compound's functionality, enabling it to participate in hydrogen bonding and other critical interactions within biological systems.

One of the most compelling aspects of 2-(2,5-dimethyl-1H-pyrrol-3-yl)ethanimidamide is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have leveraged this compound to develop novel molecules with enhanced efficacy and reduced side effects. The pyrrole ring's ability to undergo various chemical transformations makes it an ideal candidate for further derivatization, allowing chemists to tailor its properties for specific applications.

Recent studies have highlighted the compound's role in modulating inflammatory responses and cellular signaling pathways. The 2,5-dimethyl substituents on the pyrrole ring are particularly noteworthy, as they influence the compound's solubility and bioavailability. This has led to investigations into its potential use in treating inflammatory diseases, where precise modulation of these pathways is crucial. The ethanimidamide moiety has also been found to enhance binding affinity to certain protein targets, making this compound a promising candidate for drug development.

The synthesis of 2-(2,5-dimethyl-1H-pyrrol-3-yl)ethanimidamide involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of the pyrrole derivative followed by functionalization at the 3-position with an ethanimidamide group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic strategies not only highlight the versatility of pyrrole chemistry but also demonstrate the compound's feasibility for large-scale production.

From a pharmacological perspective, 2-(2,5-dimethyl-1H-pyrrol-3-yl)ethanimidamide exhibits several desirable characteristics. Its molecular structure allows it to interact with biological targets in a manner that promotes therapeutic effects while minimizing off-target interactions. This selectivity is critical for developing drugs that are both effective and safe. Additionally, preliminary computational studies suggest that this compound may exhibit favorable pharmacokinetic properties, including good absorption and distribution throughout the body.

The compound's potential extends beyond traditional pharmaceutical applications. Researchers are exploring its use in agrochemicals and material science, where its unique chemical properties could lead to innovative solutions. For instance, derivatives of this compound have shown promise in developing new pesticides that target specific pests without harming beneficial organisms. This dual utility underscores the broad applicability of pyrrole-based compounds in various scientific domains.

In conclusion, 2229389-58-4 and 2-(2,5-dimethyl-1H-pyrrol-3-yl)ethanimidamide represent a significant advancement in chemical research with far-reaching implications for medicine and industry. The combination of structural features such as the pyrrole ring, dimethyl substituents, and ethanimidamide group endows this compound with remarkable biological activity and synthetic utility. As research continues to uncover new applications for this class of molecules, it is clear that compounds like these will play an increasingly important role in addressing global challenges in health and sustainability.